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Compound of Interest

Compound Name:
N-(3-Chlorophenyl)-N-

hydroxybenzamide

CAS No.: 67055-91-8

Cat. No.: B15443993

Get Quote
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Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of N-(3-Chlorophenyl)-2-

hydroxybenzamide, a molecule of significant interest in synthetic and medicinal chemistry.

While the nomenclature in the initial query suggested an N-hydroxy substitution, the available

scientific literature predominantly focuses on its isomer, N-(3-Chlorophenyl)-2-

hydroxybenzamide. This document will, therefore, delve into the core chemical and physical

properties, a detailed synthesis protocol, and the prospective applications of this specific and

well-documented compound. It serves as a critical resource for researchers engaged in the

synthesis of heterocyclic compounds and the development of novel therapeutic agents.
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N-(3-Chlorophenyl)-2-hydroxybenzamide is a benzamide derivative characterized by a 2-

hydroxyphenyl group and a 3-chlorophenyl group attached to the amide functionality. The

presence of the hydroxyl and chloro substituents on the phenyl rings plays a crucial role in its

chemical reactivity and potential biological activity.

Property Value Source

Molecular Formula C13H10ClNO2 [1][2]

Molecular Weight 247.67 g/mol [1][2]

IUPAC Name
N-(3-chlorophenyl)-2-

hydroxybenzamide
[1]

CAS Number 24448-71-3 [1]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)NC2=

CC(=CC=C2)Cl)O
[1]

InChIKey
AEICYOGNGQXPJB-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Insights
The synthesis of N-(3-Chlorophenyl)-2-hydroxybenzamide is typically achieved through the

amidation of 2-hydroxybenzoic acid with 3-chloroaniline. The choice of coupling agents and

reaction conditions is critical for achieving a high yield and purity of the final product.

Synthetic Protocol
A reliable method for the synthesis of N-(3-Chlorophenyl)-2-hydroxybenzamide involves the

use of thionyl chloride (SOCl2) to activate the carboxylic acid group of 2-hydroxybenzoic acid,

followed by reaction with 3-chloroaniline in the presence of a base.[2]

Materials:

2-hydroxybenzoic acid

Thionyl chloride (SOCl2)
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3-chloroaniline

Triethylamine (Et3N)

Dry Chloroform (CHCl3)

10% aqueous Sodium Bicarbonate (NaHCO3)

Step-by-Step Procedure:

To a well-stirred solution of 2-hydroxybenzoic acid (1.0 eq) in dry chloroform, add thionyl

chloride (1.2 eq).

Slowly add 3-chloroaniline (1.0 eq) and triethylamine (1.5 eq) to the mixture at room

temperature.

Reflux the reaction mixture for three hours.

After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

Neutralize the reaction mixture with 10% aqueous NaHCO3.

The resulting white solid, the crude N-(3-Chlorophenyl)-2-hydroxybenzamide, is then filtered.

Recrystallize the crude solid from chloroform to afford the pure product as white prisms.[2]

Causality of Experimental Choices:

Thionyl Chloride: This reagent is employed to convert the carboxylic acid into a more

reactive acyl chloride intermediate, facilitating the nucleophilic attack by the amine.

Triethylamine: This organic base is used to neutralize the hydrochloric acid generated during

the reaction, driving the equilibrium towards product formation and preventing the

protonation of the amine.

Reflux: Heating the reaction mixture provides the necessary activation energy for the

reaction to proceed at a reasonable rate.
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Synthesis Workflow Diagram
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Caption: Synthesis workflow for N-(3-Chlorophenyl)-2-hydroxybenzamide.

Applications in Drug Discovery and Development
N-(3-Chlorophenyl)-2-hydroxybenzamide serves as a valuable precursor in the synthesis of

more complex heterocyclic structures, particularly benzoxazepines.[2]

Precursor for Benzoxazepines
Benzoxazepines are a class of compounds known for their diverse biological activities.[2] The

structure of N-(3-Chlorophenyl)-2-hydroxybenzamide provides a key scaffold for the

asymmetric synthesis of various benzoxazepine derivatives. These derivatives have shown

potential as:

Anti-inflammatory agents
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Antidepressants

Antipsychotics[2]

The intramolecular hydrogen bonding between the amide proton and the hydroxyl oxygen in N-

(3-Chlorophenyl)-2-hydroxybenzamide influences its conformation, which is a critical aspect in

the design of subsequent cyclization reactions to form the seven-membered benzoxazepine

ring.[2]

Logical Relationship Diagram

Potential Therapeutic Applications
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Caption: Role as a precursor in developing bioactive compounds.

Structural and Crystallographic Insights
The three-dimensional structure of N-(3-Chlorophenyl)-2-hydroxybenzamide has been

elucidated by X-ray crystallography. The molecule exhibits a nearly planar conformation, with a

small dihedral angle between the two aromatic rings.[2] This planarity is stabilized by

intramolecular N—H···O and C—H···O hydrogen bonds.[2] In the crystal lattice, molecules are

linked by intermolecular O—H···O hydrogen bonds, forming chains.[2] These structural features

are paramount for understanding its solid-state properties and its behavior in biological

systems.

Concluding Remarks
N-(3-Chlorophenyl)-2-hydroxybenzamide is a synthetically accessible and versatile

intermediate with significant potential in medicinal chemistry. Its well-defined synthesis and

structural characteristics make it an attractive starting material for the development of novel

therapeutic agents, particularly within the benzoxazepine class of compounds. This guide

provides a foundational understanding for researchers looking to explore the chemistry and

applications of this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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